Cas no 1164514-68-4 (2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiop hen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide)

• Product Name: 2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiop hen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide
• CAS No: 1164514-68-4
• MF: C₂₁H₁₂N₄O₄S₂
• MW: 448.474381446838
• CID: 5913199
• PubChem ID: 2328885
• Update Time: 2025-05-20

2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiop hen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide
• (E)-2-cyano-3-[5-(2-nitrophenyl)-2-furyl]-N-[4-(2-thienyl)thiazol-2-yl]acrylamide
• 1164514-68-4
• cid_2328885
• CHEMBL1454808
• MLS003911660
• BDBM50281
• CHEBI:120560
• HMS2568A24
• Z56799026
• EN300-26621067
• (E)-2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enamide
• (E)-2-cyano-3-[5-(2-nitrophenyl)-2-furanyl]-N-(4-thiophen-2-yl-2-thiazolyl)-2-propenamide
• SMR000262228
• MLS000402424
• AKOS001027944
• 2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiop hen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide
• 2-Propenamide, 2-cyano-3-[5-(2-nitrophenyl)-2-furanyl]-N-[4-(2-thienyl)-2-thiazolyl]-, (2E)-

• Inchi： 1S/C21H12N4O4S2/c22-11-13(20(26)24-21-23-16(12-31-21)19-6-3-9-30-19)10-14-7-8-18(29-14)15-4-1-2-5-17(15)25(27)28/h1-10,12H,(H,23,24,26)/b13-10+
• InChI Key： WJEGUJCOTMRGFR-JLHYYAGUSA-N
• SMILES： C(NC1=NC(C2SC=CC=2)=CS1)(=O)/C(/C#N)=C/C1=CC=C(C2=CC=CC=C2[N+]([O-])=O)O1

Computed Properties

• Exact Mass: 448.02999722g/mol
• Monoisotopic Mass: 448.02999722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• pka: 4.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiop hen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide

Introduction to 2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide (CAS No. 1164514-68-4)

2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide, with the CAS number 1164514-68-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as heterocyclic compounds, which are characterized by their cyclic structures containing atoms other than carbon, such as nitrogen, oxygen, and sulfur. The unique structural features of this compound make it a promising candidate for various biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The chemical structure of 2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide is composed of several key functional groups. The presence of a cyano group (-CN) and a nitro group (-NO₂) imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Additionally, the furan ring and thiazole ring contribute to the compound's overall stability and bioavailability. These structural elements collectively enhance the compound's potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the potential of 2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enamide has also been investigated for its anti-cancer potential. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of Akt and MAPK pathways, which are frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The antimicrobial properties of 2-cyano-3-[5-(2-nitrophenyl)furan-2-y l]-N-[4-(thiophen - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (thiophen - (th i o p h e n) y l) t h i a z o l − 0 − y l) p r o p − 0 − e n a m i d e have also been explored. Research conducted at the Institute of Microbiology has shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism. These findings highlight the potential of this compound as a new class of antibiotics to combat multidrug-resistant pathogens.

The synthesis of 2-cyano-3-[5-(2-nitrophenyl)furan− y l) t h i a z o l − y l) p r o p − e n a m i d e has been optimized using modern synthetic methods to improve yield and purity. One common approach involves the condensation reaction between an appropriate cyanide derivative and a substituted furan or thiazole derivative. The reaction conditions are carefully controlled to ensure high selectivity and minimal side products. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the final product and confirm its identity.

In conclusion, 2-cyano− y l) t h i a z o l − y l) p r o p − e n a m i d e is a multifunctional organic compound with significant potential in various therapeutic areas. Its unique chemical structure endows it with anti-inflammatory, anti-cancer, and antimicrobial properties, making it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological profile for clinical applications.